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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1,6-Hexanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,6-
Hexanediol, a versatile diol compound. The information presented herein is intended to

support research, development, and quality control activities by providing accurate data and

general methodologies for its characterization.

Core Physical Properties of 1,6-Hexanediol
1,6-Hexanediol, with the chemical formula C₆H₁₄O₂, is a colorless, water-soluble solid at room

temperature.[1] It presents as white, waxy flakes or crystals.[2][3] Its bifunctional nature,

possessing two primary hydroxyl groups, makes it a valuable intermediate in the synthesis of

various polymers, including polyesters and polyurethanes.[4]

The physical characteristics of 1,6-Hexanediol are critical for its handling, processing, and

application in various chemical syntheses. The following table summarizes its key physical

properties as reported in the literature.
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Physical Property Value Units Conditions

Melting Point 38 - 45 °C -

315 K -

108 °F -

Boiling Point 208 - 260 °C @ 760 mmHg

481 - 523 K @ 1013 hPa

406 °F -

Density 0.95 - 1.0443 g/cm³ @ 20-25 °C

Note: The ranges in the values reflect data from multiple sources and can be attributed to

variations in experimental conditions and sample purity.

Experimental Protocols for Physical Property
Determination
While specific, detailed experimental protocols for determining the physical properties of 1,6-
Hexanediol are not readily available in the public domain, the following sections describe the

general, well-established methodologies used for such characterizations.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a crystalline solid like 1,6-Hexanediol, this is typically a sharp, well-defined temperature range.

A common laboratory method for determining the melting point is the capillary tube method.

Apparatus: A melting point apparatus (e.g., Thiele tube or a digital melting point device), a

capillary tube sealed at one end, a thermometer, and a heating medium (e.g., mineral oil).

Procedure:
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A small, finely powdered sample of 1,6-Hexanediol is packed into the sealed end of a

capillary tube.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath within the melting point apparatus.

The temperature of the bath is raised slowly and steadily.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has melted is recorded as the end of the melting

range.

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

For a high-boiling liquid like 1,6-Hexanediol, a micro boiling point determination method is

often employed to minimize the use of the substance and reduce potential hazards.[5]

Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, and a

heating apparatus (e.g., Thiele tube with mineral oil).[5]

Procedure:

A few drops of 1,6-Hexanediol are placed in the small test tube.[5]

The sealed capillary tube is placed, open end down, into the test tube.[5]

The test tube is attached to a thermometer and heated in a Thiele tube.[5]

As the temperature rises, air trapped in the capillary tube will bubble out.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When the liquid reaches its boiling point, a rapid and continuous stream of bubbles will

emerge from the capillary tube.[5]

The heat is then removed, and the liquid is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

2.3. Density Determination

Density is the mass of a substance per unit volume. For a solid like 1,6-Hexanediol at room

temperature, its density is typically determined once it is melted.

A straightforward method for determining the density of a liquid is by using a pycnometer or a

density bottle.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a temperature-controlled water bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with distilled water of a known density and weighed again at a specific

temperature to determine its volume.

The pycnometer is emptied, dried, and then filled with molten 1,6-Hexanediol.

The filled pycnometer is brought to the desired temperature in a water bath and then

weighed.

The density of the 1,6-Hexanediol is calculated by dividing the mass of the diol by the

volume of the pycnometer.

Logical Workflow for Physical Property
Determination
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The following diagram illustrates a logical workflow for the characterization of the physical

properties of a chemical compound such as 1,6-Hexanediol.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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